![molecular formula C12H16N2O B7511214 N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide](/img/structure/B7511214.png)
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide, also known as ABT-594, is a synthetic compound that belongs to the class of nicotinic acetylcholine receptor agonists. It was first synthesized in the late 1990s and has been the subject of extensive scientific research since then. ABT-594 has shown promising results in the treatment of pain and other neurological disorders, making it a potential candidate for future drug development.
Mechanism of Action
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide acts as an agonist at nicotinic acetylcholine receptors, specifically those containing the α3β4 subunit. Activation of these receptors leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the modulation of pain and mood. This compound also has a high affinity for the α4β2 nicotinic receptor subtype, which is involved in cognitive function and addiction.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesia in animal models of pain through a variety of mechanisms. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, in the spinal cord. This compound has also been shown to increase the release of endogenous opioids, such as enkephalins and dynorphins, which are involved in pain modulation. In addition, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide has several advantages for use in lab experiments. It has a high affinity and selectivity for nicotinic acetylcholine receptors, which allows for precise targeting of specific receptor subtypes. This compound also has a long half-life, which allows for sustained activity and reduces the need for frequent dosing. However, this compound has several limitations, including its complex synthesis and the need for specialized equipment and expertise. In addition, this compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide. One potential area of research is the development of novel analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound in the treatment of addiction and cognitive disorders. Additionally, further research is needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide involves a multi-step process that begins with the reaction of 3-pyridinemethanol with cyclobutanone to form the intermediate compound. This intermediate is then reacted with N-methylamine to yield the final product, this compound. The synthesis of this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide has been extensively studied for its potential use in the treatment of pain and other neurological disorders. It has been shown to be effective in animal models of neuropathic pain, inflammatory pain, and acute pain. This compound has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
N-methyl-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-14(12(15)11-5-2-6-11)9-10-4-3-7-13-8-10/h3-4,7-8,11H,2,5-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAKOWFBKVUQPPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CN=CC=C1)C(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.